Cas no 770-48-9 (1-Penten-3-one, 1-(2-furanyl)-)

1-Penten-3-one, 1-(2-furanyl)- structure
770-48-9 structure
Product Name:1-Penten-3-one, 1-(2-furanyl)-
CAS No:770-48-9
MF:C9H10O2
MW:150.174502849579
CID:536850
PubChem ID:57039325
Update Time:2025-04-19

1-Penten-3-one, 1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-one, 1-(2-furanyl)-
    • 1-(furan-2-yl)pent-1-en-3-one
    • 1-(2-furyl)-pent-1-ene-3-one
    • DTXSID60720136
    • 770-48-9
    • Inchi: 1S/C9H10O2/c1-2-8(10)5-6-9-4-3-7-11-9/h3-7H,2H2,1H3
    • InChI Key: BLLCEPOZXPTCMS-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C=CC(CC)=O

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
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